![molecular formula C26H14N4O6S2 B2506822 4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide CAS No. 477556-76-6](/img/no-structure.png)
4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide
Description
4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide is a useful research compound. Its molecular formula is C26H14N4O6S2 and its molecular weight is 542.54. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research : The compound induces aggregation of wild-type α-syn (OW) and phosphorylated α-syn (OP). These aggregates exhibit distinct biophysical properties. Understanding these species can aid in diagnosis and disease elucidation .
Neurodegenerative Diseases and α-Synuclein Aggregation
HIV Integrase Inhibition
Quinazoline Derivatives as Potential Therapeutics
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-oxochromene-3-carboxylic acid with 2-aminothiazole followed by the reaction with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(4-aminophenyl)-4-(2-aminothiazol-4-yl)-2-oxo-2H-chromene-3-carboxamide to form the final product.", "Starting Materials": [ "4-oxochromene-3-carboxylic acid", "2-aminothiazole", "thionyl chloride", "N-(4-aminophenyl)-4-(2-aminothiazol-4-yl)-2-oxo-2H-chromene-3-carboxamide" ], "Reaction": [ "Step 1: Condensation of 4-oxochromene-3-carboxylic acid with 2-aminothiazole in the presence of a coupling agent such as EDCI or DCC to form the corresponding amide intermediate.", "Step 2: Reaction of the amide intermediate with thionyl chloride to form the corresponding acid chloride intermediate.", "Step 3: Reaction of the acid chloride intermediate with N-(4-aminophenyl)-4-(2-aminothiazol-4-yl)-2-oxo-2H-chromene-3-carboxamide in the presence of a base such as triethylamine to form the final product." ] } | |
CAS RN |
477556-76-6 |
Product Name |
4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide |
Molecular Formula |
C26H14N4O6S2 |
Molecular Weight |
542.54 |
IUPAC Name |
4-oxo-N-[4-[2-[(4-oxochromene-3-carbonyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]chromene-2-carboxamide |
InChI |
InChI=1S/C26H14N4O6S2/c31-18-9-21(36-20-8-4-1-5-13(18)20)24(34)30-26-28-17(12-38-26)16-11-37-25(27-16)29-23(33)15-10-35-19-7-3-2-6-14(19)22(15)32/h1-12H,(H,27,29,33)(H,28,30,34) |
InChI Key |
GVOMQGVZHYLQON-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=NC(=CS3)C4=CSC(=N4)NC(=O)C5=COC6=CC=CC=C6C5=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-Ethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-6-yl)prop-2-enamide](/img/structure/B2506740.png)
![3-[(4-chlorophenyl)methyl]-1-methyl-8-(3-methylphenyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2506748.png)
![N-(4-methylbenzyl)-2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2506749.png)
![N-(6-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride](/img/structure/B2506750.png)
![(2E)-2-[(4-fluoroanilino)methylidene]-4,9-dihydro-3H-carbazol-1-one](/img/structure/B2506751.png)
![[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-methoxybenzoate](/img/structure/B2506754.png)
![1-[(3-methoxyphenyl)methyl]-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3H-quinoxalin-2-one](/img/structure/B2506755.png)
![N-(4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-2-(trifluoromethyl)benzamide](/img/structure/B2506761.png)
